Cas no 2228482-00-4 (4-(1-ethynylcyclopropyl)-N,N-dimethylbenzamide)

• Product Name: 4-(1-ethynylcyclopropyl)-N,N-dimethylbenzamide
• CAS No: 2228482-00-4
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 6558293
• PubChem ID: 165674718
• Update Time: 2025-06-27

4-(1-ethynylcyclopropyl)-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethynylcyclopropyl)-N,N-dimethylbenzamide
• EN300-1749706
• 2228482-00-4

• Inchi： 1S/C14H15NO/c1-4-14(9-10-14)12-7-5-11(6-8-12)13(16)15(2)3/h1,5-8H,9-10H2,2-3H3
• InChI Key： ZLLWLRQCVMNPMI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1(C#C)CC1)N(C)C

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-(1-ethynylcyclopropyl)-N,N-dimethylbenzamide

Introduction to 4-(1-ethynylcyclopropyl)-N,N-dimethylbenzamide (CAS No. 2228482-00-4)

4-(1-ethynylcyclopropyl)-N,N-dimethylbenzamide (CAS No. 2228482-00-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 4-(1-ethynylcyclopropyl)-N,N-dimethylbenzamide is composed of a benzamide core with a substituted ethynylcyclopropyl group. The presence of the ethynyl group and the cyclopropyl ring imparts distinct chemical properties and reactivity to the molecule. These structural elements are crucial for its biological activities and potential therapeutic applications.

One of the key aspects of 4-(1-ethynylcyclopropyl)-N,N-dimethylbenzamide is its synthesis. Various synthetic routes have been developed to produce this compound efficiently. One common approach involves the coupling of a substituted benzamide with an ethynylcyclopropyl derivative using transition-metal-catalyzed reactions. This method not only ensures high yields but also allows for the introduction of various functional groups, enhancing the compound's versatility in drug design.

In terms of biological activities, 4-(1-ethynylcyclopropyl)-N,N-dimethylbenzamide has demonstrated significant potential in several areas. Recent studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. Additionally, it has been found to possess antiproliferative effects on cancer cells, suggesting its potential as an anticancer agent.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the anti-inflammatory effects of 4-(1-ethynylcyclopropyl)-N,N-dimethylbenzamide. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. These findings highlight its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In another study published in Cancer Research, researchers explored the antiproliferative activity of 4-(1-ethynylcyclopropyl)-N,N-dimethylbenzamide against various cancer cell lines. The results showed that this compound significantly reduced cell viability and induced apoptosis in breast cancer and colorectal cancer cells. The mechanism of action was attributed to the disruption of cell cycle progression and the induction of DNA damage.

Beyond its therapeutic applications, 4-(1-ethynylcyclopropyl)-N,N-dimethylbenzamide has also been studied for its potential use as a chemical probe in biological research. Its unique structural features make it an ideal candidate for investigating protein-protein interactions and signaling pathways. For instance, researchers have used this compound to study the role of specific enzymes in inflammation and cancer progression.

The safety profile of 4-(1-ethynylcyclopropyl)-N,N-dimethylbenzamide is another important aspect to consider. Preliminary toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, more extensive safety evaluations are necessary to fully understand its long-term effects and potential side effects.

In conclusion, 4-(1-ethynylcyclopropyl)-N,N-dimethylbenzamide (CAS No. 2228482-00-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.